Cas no 60325-46-4 (Sulprostone)

• Product Name: Sulprostone
• CAS No: 60325-46-4
• MF: C₂₃H₃₁NO₇S
• MW: 465.56
• CID: 57541
• PubChem ID: 24724621
• Update Time: 2024-11-03

Sulprostone Chemical and Physical Properties

Names and Identifiers

• Sulprostone
• (Z)-7-[(1R,2R,3R)-3-Hydroxy-2-[(E,3R)-3-hydroxy-4-(phenoxy)but-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
• (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
• EINECS 262-173-0
• N-Acetyl-N-acetoxy-4-chlorobenzenesulfonamide
• Nalador
• SHB 286
• Sulprostona
• Sulprostonum
• (5Z,11α,13E,15R)--11,15-Dihydroxy-9-oxo-16-phenoxy-17,18,19,20-tetranorprosta-5,13-dienoic acid methane sulfonamide
• CP-34089
• SHB-286
• ZK-57671

• Inchi： InChI=1S/C23H31NO7S/c1-32(29,30)24-23(28)12-8-3-2-7-11-19-20(22(27)15-21(19)26)14-13-17(25)16-31-18-9-5-4-6-10-18/h2,4-7,9-10,13-14,17,19-20,22,25,27H,3,8,11-12,15-16H2,1H3,(H,24,28)/b7-2-,14-13+/t17-,19-,20-,22-/m1/s1
• InChI Key： UQZVCDCIMBLVNR-TWYODKAFSA-N
• SMILES： CS(=O)(NC(CCC/C=C\C[C@@H]1[C@H]([C@H](O)CC1=O)/C=C/[C@@H](O)COC2=CC=CC=C2)=O)=O

Computed Properties

• Exact Mass: 465.18200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 13

Experimental Properties

• Density: 1.1918 (rough estimate)
• Melting Point: 79.25°C
• Refractive Index: 1.5650 (estimate)
• Solubility: DMSO: >5 mg/mL
• PSA: 138.38000
• LogP: 3.21270

Sulprostone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H335-H360
• Warning Statement： P201-P261-P305+P351+P338-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 60-36/37/38
• Safety Instruction： 53-22-36/37-45
• RTECS：MJ8810000
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R60; R36/37/38
• Safety Term：S53;S22;S36/37;S45